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Compound of Interest

Compound Name: P 22077

Cat. No.: B612074

Audience: Researchers, scientists, and drug development professionals.

Introduction

P 22077 is a cell-permeable inhibitor of Ubiquitin-specific Protease 7 (USP7) and the closely
related deubiquitinase USP47. Inhibition of USP7 leads to the destabilization of HDM2 (Human
Double Minute 2), an E3 ubiquitin ligase that targets the tumor suppressor p53 for proteasomal
degradation. By inhibiting USP7, P 22077 stabilizes p53, leading to the induction of apoptosis
in cancer cells with a functional USP7-HDM2-p53 axis. These application notes provide a
detailed protocol for the preparation of P 22077 stock solutions in Dimethyl Sulfoxide (DMSO)
for in vitro studies.

Quantitative Data Summary

For accurate and reproducible experimental results, it is crucial to start with a precisely
prepared stock solution. The following table summarizes the key quantitative data for P 22077.
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Parameter Value Reference
Molecular Weight 315.32 g/mol [1112][3]
Solubility in DMSO = 50 mg/mL (= 158.57 mM) [1][4]
Appearance Light yellow to yellow solid [1]

Storage of Solid -20°C for up to 3 years [1]

) -80°C for up to 2 years; -20°C
Storage of Stock Solution [1]
for up to 1 year

Experimental Protocol: Preparation of a 10 mM P
22077 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of P 22077 in DMSO.

Materials:

P 22077 powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile pipette tips
Procedure:

» Equilibration: Allow the vial of P 22077 powder to equilibrate to room temperature for at least
15-20 minutes before opening to prevent condensation of moisture.

» Weighing: Tare a sterile microcentrifuge tube or amber vial on a calibrated analytical
balance. Carefully weigh the desired amount of P 22077 powder. For example, to prepare 1
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mL of a 10 mM stock solution, weigh out 3.153 mg of P 22077.

o Calculation: Mass (mg) = Desired Concentration (mM) x Volume (L) x Molecular Weight (
g/mol )

o Mass (mg) =10 mM x 0.001 L x 315.32 g/mol = 3.153 mg

e Solubilization: Add the appropriate volume of anhydrous DMSO to the weighed P 22077
powder. For a 10 mM solution with 3.153 mg of P 22077, add 1 mL of DMSO.

e Mixing: Close the tubel/vial tightly and vortex thoroughly until the compound is completely
dissolved. Gentle warming in a water bath (37°C) and/or sonication can be used to aid
dissolution if necessary.[1] Visually inspect the solution to ensure there are no undissolved
particles.

 Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,
single-use volumes in sterile microcentrifuge tubes.

o Storage: Store the aliquots at -20°C or -80°C, protected from light.[1]

Note on DMSQO: It is highly recommended to use anhydrous or freshly opened DMSO, as the
presence of water can affect the solubility and stability of the compound.

Visualization of Experimental Workflow and

Signaling Pathway
Experimental Workflow for P 22077 Stock Solution
Preparation
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Caption: A flowchart illustrating the key steps for preparing a P 22077 stock solution in DMSO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for P 22077 Stock
Solution Preparation in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b612074#how-to-prepare-p-22077-stock-solution-in-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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